Glutathione-responsive nanoscale MOFs for effective intracellular delivery of the anticancer drug 6-mercaptopurine†
Chemical Communications Pub Date: 2020-04-30 DOI: 10.1039/D0CC02872J
Abstract
A glutathione-triggered drug delivery system (DDS) based on nanoscale metalāorganic frameworks (NMOFs) is developed, which features an intracellular redox-responsive release of an anticancer drug. Compared to normal cells, the current NMOF-based DDS has 3-fold higher cytotoxicity to cancer cells, prefiguring its great potential for selective cancer therapy.
Recommended Literature
- [1] Chitin/egg shell membrane@Fe3O4 nanocomposite hydrogel for efficient removal of Pb2+ from aqueous solution†
- [2] Insulated copper(i) “wires”: structural variations and photoluminescence†
- [3] Machine learning-assisted ultrafast flash sintering of high-performance and flexible silver–selenide thermoelectric devices†
- [4] Synthesis and structure of cycloperfluoroalkylated derivatives of C70, C70(C2F4) and C70(C4F8)n, n = 1–6†
- [5] Unique synthesis of mesoporous peapod-like NiCo2O4–C nanorods array as an enhanced anode for lithium ion batteries†
- [6] Nitrogen doped TiO2–CuxO core–shell mesoporous spherical hybrids for high-performance dye-sensitized solar cells
- [7] Magnetic graphene-based cyanopropyltriethoxysilane as an adsorbent for simultaneous determination of polar and non-polar organophosphorus pesticides in cow’s milk†
- [8] Fabrication of dual-functional electrodes using oxygen vacancy abundant NiCo2O4 nanosheets for advanced hybrid supercapacitors and Zn-ion batteries†
- [9] An endoplasmic reticulum targeting green fluorescent protein chromophore-based probe for the detection of viscosity†
- [10] Inside front cover
Journal Nameļ¼Chemical Communications
Research Products
-
CAS no.: 149669-53-4
-
CAS no.: 110332-91-7
-
CAS no.: 181705-93-1
